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Compound of Interest

Compound Name: 4-(2-Methoxyethoxy)aniline

Cat. No.: B1350914

This technical guide provides an in-depth overview of the chemical properties, synthesis, and
analysis of 4-(2-Methoxyethoxy)aniline, a key intermediate in various chemical syntheses.
This document is intended for researchers, scientists, and professionals in the field of drug
development and chemical manufacturing.

Core Compound Properties

4-(2-Methoxyethoxy)aniline is an aromatic amine derivative with the chemical formula
C9H13NO2. Its molecular structure consists of an aniline ring substituted with a 2-
methoxyethoxy group at the para position.

Property Value
Molecular Formula C9H13NO2
Molecular Weight 167.21 g/mol

Synthesis Protocol: From 4-Nitrophenyl-2-
methoxyethyl Ether

A common and effective method for the synthesis of 4-(2-Methoxyethoxy)aniline involves the
reduction of 1-(2-methoxyethoxy)-4-nitrobenzene.

Materials:
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e 1-(2-methoxyethoxy)-4-nitrobenzene
e Methanol

e 10% Activated Carbon on Charcoal
e Hydrogen Gas

» Diatomaceous Earth

Experimental Procedure:

e To a hydrogenation reactor, add 1-(2-methoxyethoxy)-4-nitrobenzene (3.9 g, 20 mmol),
methanol (80 mL), and 10% activated carbon on charcoal (400 mg).

« Stir the reaction mixture overnight at room temperature under a hydrogen atmosphere.

o Upon completion of the reaction, which can be monitored by thin-layer chromatography
(TLC) or liquid chromatography-mass spectrometry (LC-MS), filter the mixture through
diatomaceous earth to remove the activated carbon catalyst.

o Concentrate the filtrate under vacuum to yield 4-(2-Methoxyethoxy)aniline as a black oily
product (3.1 g, 93% yield).

o Confirm the product identity and purity using analytical techniques such as LC-MS, which
should show a mass-to-charge ratio (m/z) of 168.1 [M+1]+.[1]

Analytical and Purification Methodologies

Analytical Characterization: The identity and purity of 4-(2-Methoxyethoxy)aniline can be
determined using a variety of analytical techniques. Gas chromatography-mass spectrometry
(GC-MS) is a sensitive method for identifying and quantifying the compound and any potential
impurities. Nuclear magnetic resonance (NMR) spectroscopy (*H and *3C) can be used to
confirm the molecular structure.

Purification: For applications requiring high purity, distillation under reduced pressure is an
effective method for purifying 4-(2-Methoxyethoxy)aniline. For aniline compounds in general,
other purification techniques include recrystallization from a suitable solvent or column
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chromatography on silica gel. Drying with agents such as potassium hydroxide (KOH) or
calcium hydride (CaH2) can be employed to remove residual water.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-(2-Methoxyethoxy)aniline
from p-fluoronitrobenzene.
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Caption: Synthesis workflow of 4-(2-Methoxyethoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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